Cas no 173559-74-5 (Hydroxysaikosaponin C)

Hydroxysaikosaponin C structure
Product Name:Hydroxysaikosaponin C
CAS No:173559-74-5
Molecular Formula:C48H80O18
Molecular Weight:945.138017654419
CID:2002819
Hydroxysaikosaponin C Properties
Names and Identifiers
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- Hydroxysaikosaponin C
- β-D-Glucopyranoside, (3β,11α,16β)-11,16,28-trihydroxyolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- (9CI)
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- InChIKey: SDXXOZBRDPPCPQ-UHFFFAOYSA-N
- Inchi: 1S/C48H80O18/c1-21-30(53)32(55)36(59)41(62-21)66-38-26(19-61-40-35(58)33(56)31(54)25(18-49)63-40)64-42(37(60)34(38)57)65-29-10-11-45(6)27(44(29,4)5)9-12-46(7)39(45)24(51)15-22-23-16-43(2,3)13-14-48(23,20-50)28(52)17-47(22,46)8/h15,21,23-42,49-60H,9-14,16-20H2,1-8H3
- SMILES: CC1C(O)C(O)C(O)C(OC2C(O)C(O)C(OC3C(C)(C)C4CCC5(C6(C(C7C(C(C6)O)(CO)CCC(C)(C)C7)=CC(O)C5C4(C)CC3)C)C)OC2COC2C(O)C(O)C(O)C(CO)O2)O1
Experimental Properties
- Boiling Point: 1021.1±65.0 °C(Predicted)
- pka: 12.76±0.70(Predicted)
- Density: 1.41±0.1 g/cm3(Predicted)
Hydroxysaikosaponin C Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
MedChemExpress | HY-N11482-1mg |
Hydroxysaikosaponin C |
173559-74-5 | 1mg |
¥3100 | 2024-07-21 |
Hydroxysaikosaponin C Suppliers
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
(CAS:173559-74-5)
MR./MRS.:HUA SONG TAO
Phone:18228097334
Email:2885374103@qq.com
Hydroxysaikosaponin C Related Literature
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Shouwei Zhang,Qiaohui Fan,Huihui Gao,Yongshun Huang,Xia Liu,Xijin Xu,Xiangke Wang J. Mater. Chem. A, 2022,10, 24951-24951
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Xiu-Shuai Chen,Xin-Hu Hu,Xin-Hong Wang,Xiang-Ping Hu Org. Biomol. Chem., 2022,20, 8420-8424
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Sara Fuertes,Lorenzo Mardegan,Ignacio Martínez,Silvia Ventura,Irene Ara,Daniel Tordera,Henk J. Bolink,Violeta Sicilia J. Mater. Chem. C, 2022,10, 15491-15500
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Bukeyan Miao Chem. Commun., 2014,50, 3285-3287
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Xin Li,Hang Zhang,Changhao Feng,Yanfeng Sun,Jian Ma,Chong Wang,Geyu Lu RSC Adv., 2014,4, 27552-27555
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8. Prussian blue/RGO with less coordinated water as superior cathode material for sodium-ion batteries†Dezhi Yang,Jing Xu,Xiao-Zhen Liao,Hong Wang,Yu-Shi He,Zi-Feng Ma Chem. Commun., 2023,59, 211-214
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Metwally Madkour,Yasser Abdelmonem,Umair Yaqub Qazi,Rahat Javaid,S. Vadivel RSC Adv., 2021,11, 29433-29440
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António O. L. Évora,Ricardo A. E. Castro,Teresa M. R. Maria,Mário T. S. Rosado,M. Ramos Silva,João Canotilho,M. Ermelinda S. Eusébio CrystEngComm, 2012,14, 8649-8657
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Amadis Chemical Company Limited
(CAS:173559-74-5)Hydroxysaikosaponin C

Purity:99%/99%
Quantity:1mg/5mg
Price($):389.0/1172.0